N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine

• IUPAC Name: N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine
• InChI: InChI=1S/C16H19N5O/c1-11(2)16-20-15(22-21-16)8-5-9-17-14-10-18-12-6-3-4-7-13(12)19-14/h3-4,6-7,10-11H,5,8-9H2,1-2H3,(H,17,19)
• InChI Key: QHKGXCNEFJLEOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)CCCNC2=NC3=CC=CC=C3N=C2
• Molecular Formula: C16H19N5O
• Molecular Weight: 297.35 g/mol

Description

N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine, also known as QX-314, is a quaternary ammonium compound that has been used in scientific research for its unique properties as a sodium channel blocker. QX-314 is a highly hydrophilic molecule that is unable to cross the cell membrane on its own, but when paired with a positively charged carrier molecule, it can enter the cell and block sodium channels, preventing action potentials from firing.

Mechanism of Action

N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine works by blocking sodium channels in neurons, preventing the influx of sodium ions that is necessary for the generation of action potentials. N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine is unable to cross the cell membrane on its own, but when paired with a positively charged carrier molecule, it can enter the cell and block sodium channels from the inside. This mechanism of action makes N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine a highly selective sodium channel blocker, as it only affects channels that are in an open or active state.
Biochemical and Physiological Effects:
N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine has a number of biochemical and physiological effects, primarily related to its ability to block sodium channels. By preventing action potentials from firing, N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine can disrupt a wide range of physiological processes, including muscle contraction, nerve signaling, and hormone secretion. N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine has also been shown to have anti-inflammatory effects, possibly due to its ability to block sodium channels in immune cells.

Advantages and Limitations for Lab Experiments

N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine has a number of advantages for use in lab experiments, including its high selectivity for sodium channels and its ability to block channels from the inside. However, there are also some limitations to its use, including the need for a carrier molecule to facilitate entry into cells and the potential for off-target effects on other ion channels.

Future Directions

There are a number of potential future directions for research on N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine, including the development of new carrier molecules to improve its delivery into cells, the study of its effects on different types of sodium channels, and the investigation of its potential therapeutic applications in the treatment of pain and inflammation. Additionally, further research is needed to fully understand the mechanisms underlying N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine's effects on sodium channels and other physiological processes.

Synthesis Methods

N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine can be synthesized through a multi-step process involving the reaction of quinoxaline with various reagents to form the desired product. One common method involves the reaction of 2-bromoquinoxaline with 3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propan-1-amine in the presence of a palladium catalyst and a base. The resulting product is then treated with trimethylamine to form N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine.

Scientific Research Applications

N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine has been used extensively in scientific research as a tool for studying sodium channels in neurons. By blocking sodium channels, N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine can prevent action potentials from firing, allowing researchers to study the effects of sodium channel activity on various physiological processes. N-[3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propyl]quinoxalin-2-amine has also been used in studies of pain sensation, as blocking sodium channels in sensory neurons can prevent the transmission of pain signals.